Cas no 28439-86-3 (4-butoxyphenyl isocyanate)

• Product Name: 4-butoxyphenyl isocyanate
• CAS No: 28439-86-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00037042
• CID: 88769
• PubChem ID: 2769629
• Update Time: 2025-05-25

4-butoxyphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 4-butoxyphenyl isocyanate
• 4-n-Butoxyphenyl isocyanate
• 1-butoxy-4-isocyanatobenzene
• 1-Butoxy-4-isocyanato-benzene
• 4-butoxybenzenisocyanate
• 4-Butoxy-phenylisocyanat
• F2160-0010
• 28439-86-3
• BENZENE, 1-BUTOXY-4-ISOCYANATO-
• AKOS000171298
• ASFIDVOMDQBCNP-UHFFFAOYSA-N
• EN300-235674
• GEO-00606
• A819447
• SCHEMBL414168
• 4-N-BUTOXYPHENYLISOCYANATE
• DTXSID80377803
• 4-Butoxyphenyl isocyanate, 98%
• MFCD00037042
• FT-0619161
• W-200278
• G29982

• MDL： MFCD00037042
• Inchi： 1S/C11H13NO2/c1-2-3-8-14-11-6-4-10(5-7-11)12-9-13/h4-7H,2-3,8H2,1H3
• InChI Key： ASFIDVOMDQBCNP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N=C=O)CCCC
• BRN： 2107851

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: Colorless liquid with pungent smell
• Density: 1.055
• Boiling Point: 150 ºC
• Flash Point: 113 ºC
• Refractive Index: 1.522
• PSA: 38.66000
• LogP: 2.83280
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in water

4-butoxyphenyl isocyanate Security Information

• Hazardous Material transportation number：UN 2206
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-butoxyphenyl isocyanate

Comprehensive Overview of 4-Butoxyphenyl Isocyanate (CAS No. 28439-86-3): Properties, Applications, and Industry Insights

4-Butoxyphenyl isocyanate (CAS No. 28439-86-3) is a specialized organic compound widely utilized in the synthesis of polymers, agrochemicals, and pharmaceutical intermediates. Its molecular structure, featuring a reactive isocyanate group (–NCO) and a butoxy phenyl moiety, makes it a versatile building block in modern chemistry. This article delves into its physicochemical properties, industrial applications, and emerging trends, addressing frequently searched queries such as "4-butoxyphenyl isocyanate synthesis" and "CAS 28439-86-3 safety data."

The compound’s chemical formula, C11H13NO2, and molecular weight of 191.23 g/mol reflect its moderate polarity, which influences solubility in organic solvents like toluene and acetone. Researchers often highlight its boiling point (approximately 280°C) and density (1.06 g/cm³) as critical parameters for handling and storage. Recent studies, indexed in platforms like SciFinder and Reaxys, emphasize its role in urethane-based coatings, where it enhances durability and adhesion—a topic trending in "sustainable material innovation" discussions.

In the pharmaceutical sector, 4-butoxyphenyl isocyanate serves as a precursor for drug delivery systems and bioactive molecules. Its reactivity with amines and alcohols enables the creation of ureas and carbamates, pivotal in designing targeted therapies. A 2023 Journal of Medicinal Chemistry review noted its utility in cancer research, aligning with searches like "isocyanates in oncology."

Environmental and regulatory considerations are also paramount. While not classified as hazardous under standard protocols, its handling requires PPE (gloves, goggles) due to potential irritation risks. The compound’s biodegradability profile and eco-friendly alternatives are increasingly scrutinized, mirroring Google Trends’ rise in queries like "green chemistry substitutes for isocyanates."

From an industrial perspective, 4-butoxyphenyl isocyanate is integral to adhesive formulations and elastomer production. Market reports project growth in demand, driven by automotive and construction sectors seeking high-performance materials. Innovations such as waterborne polyurethanes (to reduce VOC emissions) further spotlight its relevance.

In summary, CAS No. 28439-86-3 exemplifies the intersection of chemistry and sustainability. Its applications span from advanced coatings to life sciences, with ongoing research addressing efficiency and environmental impact—key themes in today’s scientific discourse.